Cas no 1806755-07-6 (5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1806755-07-6
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4842499
• Update Time: 2025-10-10

5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H6F5NO3/c1-17-8-6(18-9(12,13)14)2-4(7(10)11)5(3-16)15-8/h2-3,7H,1H3
• InChI Key： JSIXMSAZLPTDBM-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(=C(C=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806755-07-6)

5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806755-07-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and fluorine-rich composition make it a valuable asset for researchers exploring novel bioactive compounds.

The growing demand for fluorinated pyridine derivatives in drug discovery and crop protection has positioned 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde as a compound of interest. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity, making this aldehyde a sought-after building block. Researchers frequently inquire about its synthetic routes, applications in medicinal chemistry, and scalability, reflecting its relevance in contemporary scientific discourse.

One of the most compelling aspects of CAS No. 1806755-07-6 is its role in addressing modern challenges such as drug-resistant pathogens and sustainable agriculture. With antimicrobial resistance (AMR) emerging as a global health crisis, fluorinated compounds like this aldehyde are being investigated for their potential to develop next-generation antibiotics. Similarly, in agrochemistry, its derivatives are explored for environmentally friendly pesticides, aligning with the push for greener solutions.

From a technical perspective, the physicochemical properties of 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde are pivotal for its applications. Its molecular weight, solubility profile, and reactivity under various conditions are frequently studied to optimize its use in multi-step syntheses. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring creates a delicate balance that influences its behavior in reactions, a topic of keen interest to synthetic chemists.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational modeling and experimental chemistry. Predictive algorithms often highlight fluorinated aldehydes as high-value targets due to their versatility, and CAS No. 1806755-07-6 is no exception. Questions about its docking capabilities or QSAR (Quantitative Structure-Activity Relationship) profiles are increasingly common in online searches, underscoring its intersection with cutting-edge technology.

Environmental and regulatory considerations also play a role in the discourse around 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde. As industries prioritize green chemistry principles, researchers are investigating safer, more efficient methods to produce and utilize this compound. Topics like waste minimization and catalytic alternatives are frequently associated with its synthesis, reflecting broader trends in sustainable science.

For those sourcing CAS No. 1806755-07-6, understanding its stability and storage requirements is essential. The compound’s sensitivity to light, moisture, or temperature fluctuations can impact its shelf life and performance in downstream applications. Suppliers and end-users alike often seek detailed technical data sheets and handling protocols to ensure optimal usage.

Looking ahead, the potential of 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde extends beyond current applications. Its adaptability in cross-coupling reactions and bioconjugation opens doors for innovations in materials science and diagnostics. As interdisciplinary research grows, this compound is poised to remain a focal point in the quest for advanced functional molecules.

In summary, 5-(Difluoromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1806755-07-6) represents a convergence of chemistry, technology, and sustainability. Its multifaceted applications and alignment with global scientific priorities ensure its continued relevance in both academic and industrial settings. For researchers and manufacturers, staying abreast of its developments is key to unlocking its full potential.